Cas no 80047-24-1 (5-Descyano Milrinone 5-Carboxyamide)

5-Descyano Milrinone 5-Carboxyamide structure
80047-24-1 structure
Product Name:5-Descyano Milrinone 5-Carboxyamide
CAS No:80047-24-1
MF:C12H11N3O2
MW:229.234642267227
MDL:MFCD09800601
CID:830859
PubChem ID:12799331
Update Time:2025-11-02

5-Descyano Milrinone 5-Carboxyamide Chemical and Physical Properties

Names and Identifiers

    • Milrinone Amide
    • Milrinone Related Compound A
    • 2-Methyl-6-oxo-1,6-dihydro-[3,4'-bipyridine]-5-carboxamide
    • 1,6-DIHYDRO-2-METHYL-6-OXO-[3,4']BIPYRIDIN-5-YLCARBOXYLIC ACID AMIDE
    • 2-Methyl-6-oxo-1,6-dihydro-3,4'-bipyridine-5-carboxamide
    • 5-Descyano Milrinone 5-Carboxyamide
    • 6-methyl-2-oxo-5-pyridin-4-yl-1H-pyridine-3-carboxamide
    • 1,2-dihydro-6-methyl-2-oxo-5-(4-pyridinyl)nicotinamide
    • 1,6-Dihydro-2-methyl-6-oxo(3,4'-bipyridine)-5-carboxamide
    • 1,6-dihydro-2-methyl-6-oxo-<3,4'-bipyridine>-5-carboxamide
    • 5-(4-Pyridyl)-3-carbamoyl-6-methyl-pyridine-2(1H)-one
    • 6-methyl-2-oxo-5-(4-pyridyl)hydropyridine-3-carboxamide
    • 1,6-Dihydro-2-methyl-6-oxo(3,4′-bipyridine)-5-carboxamide
    • [3,4'-Bipyridine]-5-carboxamide, 1,6-dihydro-2-methyl-6-oxo-
    • AK468647
    • SBB055744
    • 9920AE
    • 6-Methyl-2-oxo-5-(4-pyridyl)-1H-pyridine-3-ca
    • 1,6-Dihydro-2-methyl-6-oxo[3,4′-bipyridine]-5-carboxamide (ACI)
    • 6-Methyl-2-oxo-5-(pyridin-4-yl)-1,2-dihydropyridine-3-carboxamide
    • Win 47338
    • 6-Methyl-2-oxo-5-(4-pyridyl)-1H-pyridine-3-carboxamide
    • CS-0152828
    • BDBM50465491
    • (3,4'-Bipyridine)-5-carboxamide, 1,6-dihydro-2-methyl-6-oxo-
    • DS-3289
    • SB80170
    • SCHEMBL10704473
    • [3,4'-Bipyridine]-5-carboxamide, 1,6-dihydro-2-methyl-6-oxo-; Win 47338; Milrinone Related Compound A
    • UNII-75E39HK2X2
    • C12H11N3O2
    • 80047-24-1
    • 75E39HK2X2
    • AKOS025116857
    • DTXSID30510182
    • MFCD09800601
    • CHEMBL4278538
    • Milrinone related compound a(50 mg)(1,6-dihydro-2-methyl-6-oxo(3,4'-bipyridine)-5-car-boxamide)
    • 2-Methyl-6-oxo-1,6-dihydro[3,4'-bipyridine]-5-carboxamide
    • 2-METHYL-6-OXO-1H-[3,4'-BIPYRIDINE]-5-CARBOXAMIDE
    • A11328
    • DB-240367
    • 2-Methyl-6-oxo-1,6-dihydro-3,4-bipyridine-5-carboxamide
    • MDL: MFCD09800601
    • Inchi: 1S/C12H11N3O2/c1-7-9(8-2-4-14-5-3-8)6-10(11(13)16)12(17)15-7/h2-6H,1H3,(H2,13,16)(H,15,17)
    • InChI Key: SWKVSFPUHCMFJY-UHFFFAOYSA-N
    • SMILES: O=C(C1C(=O)NC(C)=C(C2C=CN=CC=2)C=1)N

Computed Properties

  • Exact Mass: 229.08500
  • Monoisotopic Mass: 229.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 85.1

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: >175°C (dec.)
  • Boiling Point: 563.9±50.0 °C at 760 mmHg
  • Flash Point: 294.8±30.1 °C
  • Solubility: Aqueous Acid (Very Slightly), DMSO (Very Slightly, Heated, Sonicated), Methanol
  • PSA: 88.84000
  • LogP: 1.54450
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

5-Descyano Milrinone 5-Carboxyamide Security Information

5-Descyano Milrinone 5-Carboxyamide Pricemore >>

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5-Descyano Milrinone 5-Carboxyamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sulfuric acid ;  15 min, rt → 120 °C
1.2 Reagents: Ammonium hydroxide Solvents: Water ;  pH 10
Reference
Synthesis and profiling of a 3-aminopyridin-2-one-based kinase targeted fragment library: Identification of 3-amino-5-(pyridin-4-yl)pyridin-2(1H)-one scaffold for monopolar spindle 1 (MPS1) and Aurora kinases inhibition
Fearon, Daren; Westwood, Isaac M.; van Montfort, Rob L. M.; Bayliss, Richard ; Jones, Keith; et al, Bioorganic & Medicinal Chemistry, 2018, 26(11), 3021-3029

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Ammonia
Reference
Preparation of 5-aryl-1,2-dihydropyrid-2-ones as cardiotonics
, German Democratic Republic, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  30 min, 100 °C; 100 °C → 0 °C
1.2 Reagents: Water
1.3 Reagents: Ammonium hydroxide Solvents: Water ;  pH 10
Reference
Purification of 1,6-dihydro-2-methyl-6-oxo[3,4'-bipyridine]-5-carbonitrile (milrinone) and synthesis of its USP impurity A [i.e., 1,6-dihydro-2-methyl-6-oxo-[3,4'-bipyridine]-5-carboxamide]
Dai, Xuyong; Guo, Peng; Li, Liwei, Zhongguo Yaoxue Zazhi (Beijing, 2007, 42(18), 1436-1437

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Bipyridine cardiotonics: the three-dimensional structures of amrinone and milrinone
Robertson, David W.; Beedle, E. E.; Swartzendruber, John K.; Jones, Noel D.; Elzey, T. K.; et al, Journal of Medicinal Chemistry, 1986, 29(5), 635-40

5-Descyano Milrinone 5-Carboxyamide Raw materials

5-Descyano Milrinone 5-Carboxyamide Preparation Products

Additional information on 5-Descyano Milrinone 5-Carboxyamide

Recent Advances in the Study of 5-Descyano Milrinone 5-Carboxyamide (CAS: 80047-24-1)

In recent years, the compound 5-Descyano Milrinone 5-Carboxyamide (CAS: 80047-24-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, a derivative of milrinone, has shown promising potential in various therapeutic applications, particularly in cardiovascular diseases and other conditions where phosphodiesterase (PDE) inhibition is beneficial. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its clinical applications.

A recent study published in the Journal of Medicinal Chemistry investigated the structural modifications of 5-Descyano Milrinone 5-Carboxyamide to enhance its selectivity for PDE3A, a key enzyme in cardiac function. The researchers employed molecular docking and dynamic simulations to predict binding affinities and identified several analogs with improved efficacy and reduced off-target effects. These findings are crucial for the development of next-generation PDE inhibitors with fewer side effects.

Another significant advancement comes from a preclinical study conducted by a team at Harvard Medical School, which explored the cardioprotective effects of 5-Descyano Milrinone 5-Carboxyamide in a murine model of heart failure. The results demonstrated that the compound not only improved cardiac output but also reduced myocardial fibrosis, suggesting its potential as a multifunctional therapeutic agent. The study also highlighted the compound's favorable pharmacokinetic profile, with good oral bioavailability and a prolonged half-life.

In addition to its cardiovascular applications, recent research has also investigated the anti-inflammatory properties of 5-Descyano Milrinone 5-Carboxyamide. A study in the European Journal of Pharmacology reported that the compound significantly reduced pro-inflammatory cytokine levels in a model of acute lung injury, indicating its potential utility in treating inflammatory disorders. This dual functionality—combining PDE inhibition with anti-inflammatory effects—positions 5-Descyano Milrinone 5-Carboxyamide as a versatile candidate for further drug development.

Despite these promising findings, challenges remain in translating 5-Descyano Milrinone 5-Carboxyamide into clinical practice. Issues such as dose optimization, long-term safety, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the compound's potential to address unmet medical needs in both cardiovascular and inflammatory diseases.

In conclusion, 5-Descyano Milrinone 5-Carboxyamide (CAS: 80047-24-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted pharmacological profile and promising preclinical results warrant further investigation, with the ultimate goal of developing effective and safe therapeutics for a range of conditions. Continued collaboration between academia and industry will be essential to advance this compound through the drug development pipeline.

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